Cas no 13305-18-5 (Methyl 2-(3-chlorophenyl)-2-hydroxyacetate)

• Product Name: Methyl 2-(3-chlorophenyl)-2-hydroxyacetate
• CAS No: 13305-18-5
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD16693824
• CID: 3160467
• PubChem ID: 14916085
• Update Time: 2025-11-01

Methyl 2-(3-chlorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-chlorophenyl)-2-hydroxyacetate
• SCHEMBL1525273
• Z965047532
• NAA30518
• methyl2-(3-chlorophenyl)-2-hydroxyacetate
• MFCD16693824
• AT40870
• Methyl (R)-2-(3-chlorophenyl)-2-hydroxyacetate
• 958-538-5
• 13305-18-5
• EN300-77542
• SB48218
• DGA29400
• BS-12266
• methyl (3-chlorophenyl)(hydroxy)acetate
• Benzeneacetic acid, 3-chloro-a-hydroxy-, methyl ester
• SY189324
• AKOS011496497
• CS-0217564

• MDL： MFCD16693824
• Inchi： 1S/C9H9ClO3/c1-13-9(12)8(11)6-3-2-4-7(10)5-6/h2-5,8,11H,1H3
• InChI Key： CPEZVACFWJSZNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)OC)O

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Methyl 2-(3-chlorophenyl)-2-hydroxyacetate

Methyl 2-(3-chlorophenyl)-2-hydroxyacetate (CAS No. 13305-18-5): An Overview

Methyl 2-(3-chlorophenyl)-2-hydroxyacetate (CAS No. 13305-18-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as chloromandelic acid methyl ester, features a chlorinated benzene ring and a hydroxyl group attached to an ester moiety, making it an intriguing candidate for various applications.

The molecular formula of Methyl 2-(3-chlorophenyl)-2-hydroxyacetate is C₉H₉ClO₃, and its molecular weight is approximately 204.62 g/mol. The compound's structural complexity and functional groups contribute to its diverse chemical properties, including solubility, reactivity, and stability. These properties make it a valuable intermediate in the synthesis of more complex molecules and pharmaceuticals.

In recent years, Methyl 2-(3-chlorophenyl)-2-hydroxyacetate has been the subject of extensive research due to its potential applications in drug discovery and development. One notable area of interest is its use as a building block in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, such as anti-inflammatory and anti-cancer properties.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the synthesis and biological evaluation of Methyl 2-(3-chlorophenyl)-2-hydroxyacetate-based derivatives. The researchers found that certain derivatives demonstrated significant inhibition of pro-inflammatory cytokines, suggesting their potential as therapeutic agents for inflammatory diseases. Additionally, another study published in the European Journal of Medicinal Chemistry in 2020 explored the anti-cancer properties of these derivatives, reporting that they effectively inhibited the growth of various cancer cell lines.

The unique structure of Methyl 2-(3-chlorophenyl)-2-hydroxyacetate also makes it an attractive candidate for use in chiral synthesis. Chiral compounds are essential in pharmaceuticals due to their ability to interact selectively with biological targets. Researchers have developed efficient methods for the enantioselective synthesis of Methyl 2-(3-chlorophenyl)-2-hydroxyacetate, which can be further modified to produce chiral intermediates for drug development.

Beyond its pharmaceutical applications, Methyl 2-(3-chlorophenyl)-2-hydroxyacetate has also been explored for its use in materials science. Its ability to form stable complexes with metal ions has led to its application in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in areas such as gas storage, catalysis, and drug delivery systems.

In summary, Methyl 2-(3-chlorophenyl)-2-hydroxyacetate (CAS No. 13305-18-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique structure and chemical properties make it a valuable intermediate in the synthesis of bioactive compounds and chiral intermediates. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in various scientific disciplines.